Cas no 2148344-60-7 (1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one)

• Product Name: 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one
• CAS No: 2148344-60-7
• MF: C₁₈H₁₁ClO
• MW: 278.732343912125
• CID: 6627091
• PubChem ID: 170901700
• Update Time: 2026-03-12

1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one
• G74363
• 1-(2-((4-Chlorophenyl)ethynyl)phenyl)buta-2,3-dien-1-one
• 2148344-60-7

• Inchi： 1S/C18H11ClO/c1-2-5-18(20)17-7-4-3-6-15(17)11-8-14-9-12-16(19)13-10-14/h3-7,9-10,12-13H,1H2
• InChI Key： WVDOYPGKVHBOTP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C#CC1=CC=C(Cl)C=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 278.0498427g/mol
• Monoisotopic Mass: 278.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.4±38.0 °C(Predicted)

Additional information on 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one

1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one: A Comprehensive Overview

1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one (CAS No. 2148344-60-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an ethynyl group attached to a chlorophenyl ring and a butadienone moiety. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable component in various research and industrial applications.

The molecular structure of 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one is notable for its conjugated system, which includes both the butadiene and the ethynyl functionalities. This conjugation plays a crucial role in determining the compound's electronic properties, making it an interesting candidate for studies in nonlinear optics and electronic materials. Recent research has highlighted its potential as a building block for advanced materials, such as organic semiconductors and light-harvesting devices.

One of the key areas of interest surrounding this compound is its synthesis and characterization. Researchers have developed various methods to synthesize 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one, including coupling reactions and oxidative cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring that the compound can be reliably produced for further studies.

From an applications perspective, 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one has shown promise in several cutting-edge technologies. For instance, its ability to form stable radicals under certain conditions makes it a potential candidate for use in radical-based electronic devices. Additionally, its photochemical properties have been explored for applications in fluorescence sensing and imaging technologies.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one. By employing density functional theory (DFT) calculations, scientists have been able to map out the compound's frontier molecular orbitals and predict its reactivity under different conditions. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic pathways.

In terms of biological applications, 1-[2-[2-(4-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one has been investigated for its potential as a pharmacological agent. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways, although further research is needed to confirm these findings. The compound's structural features, particularly the presence of the chlorophenyl group, are believed to contribute to its bioavailability and selectivity.

The environmental impact of 1-[2-[2-(4-Chlorophenylethynl)]pheny]-buta- dieneone has also been a topic of interest. Researchers have examined its degradation pathways under various environmental conditions, such as UV light exposure and microbial activity. Understanding these processes is essential for assessing the compound's safety profile and ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 1-[2-[2-(4-Chlorophenylethynl)]pheny]-buta-dienone (CAS No. 2148344-60-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for both fundamental research and practical development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.